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Abstract

Dynamin-related protein 1 (Drpl) is a key GTPase that mediates mitochondrial fission, a
fundamental process for maintaining mitochondrial health, regulating cell cycle progression,
and executing programmed cell death. Dysregulation of Drp1 activity is implicated in a variety
of human pathologies, including neurodegenerative diseases, cardiovascular conditions, and
cancer, making it a compelling target for therapeutic intervention. Drp1-IN-1 is a small molecule
inhibitor of Drpl. This document provides a comprehensive technical overview of Drp1-IN-1,
including its chemical structure, physicochemical properties, mechanism of action, and relevant
experimental protocols.

Chemical Structure and Properties

Drpl1-IN-1, also known as compound A-7, is a potent inhibitor of the Drpl protein.[1][2] Its
chemical and physical properties are summarized in the table below.
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Property Value Reference

4-methyl-1-[(2-piperidin-1-yl-
1,3-thiazol-4-yl)methyl]-N-[4-

IUPAC Name (2H-tetrazol-5- PubChem
yl)phenyl]pyrrole-2-
carboxamide

Molecular Formula C22H24N80OS [2]
Molecular Weight 448.54 g/mol [2]
CAS Number 2247733-08-8

Appearance Solid [2]
IC50 0.91 uM [1][2]
Solubility Soluble in DMSO [1]

Mechanism of Action and Signaling Pathway

Drp1-IN-1 exerts its biological effects by inhibiting the activity of the Drp1 protein.[1][2] Drp1-
mediated mitochondrial fission is a multi-step process that is tightly regulated. In its inactive
state, Drpl resides predominantly in the cytosol. Upon cellular signaling, Drpl is recruited to
the outer mitochondrial membrane (OMM) by a suite of receptor proteins, including
Mitochondrial Fission Factor (Mff), Fission 1 protein (Fisl), and Mitochondrial Dynamics
proteins of 49 and 51 kDa (MiD49 and MiD51).

At the OMM, Drp1 oligomerizes in a GTP-dependent manner, forming ring-like structures that
constrict and ultimately sever the mitochondrion. The GTPase activity of Drpl is crucial for this
process. The activity of Drpl is further modulated by post-translational modifications, most
notably phosphorylation. Phosphorylation at Serine 616 generally promotes Drpl activity and
mitochondrial fission, whereas phosphorylation at Serine 637 is typically inhibitory, favoring
mitochondrial elongation.

Drp1-IN-1, by inhibiting Drpl, prevents the excessive mitochondrial fission associated with
various pathological states. This can lead to a more interconnected and elongated
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mitochondrial network, which is often associated with improved mitochondrial function and cell
survival.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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